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Compound of Interest

Compound Name: TEGOSOFT 189

Cat. No.: B1169835 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to optimizing the concentration of TEGOSOFT® 189

(INCI: Isodecyl Neopentanoate) for desired sensory characteristics in topical formulations.

Troubleshooting Guides
This section addresses common issues encountered during the formulation process with

TEGOSOFT® 189, offering potential solutions and adjustments.
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Issue Potential Cause Suggested Action

Greasy or Oily Feel

- High concentration of

TEGOSOFT® 189.- Interaction

with other emollients or lipids

in the formulation.

- Reduce the concentration of

TEGOSOFT® 189 in

increments of 1-2%.- Partially

substitute TEGOSOFT® 189

with a lighter, faster-spreading

emollient.- Evaluate the overall

lipid phase concentration.

Poor Absorption/Long Rub-in

Time

- Viscosity of the formulation is

too high.- Concentration of

TEGOSOFT® 189 is not

optimized for the base

formulation.

- Adjust the level of thickening

agents to reduce viscosity.-

Experiment with a lower

concentration of TEGOSOFT®

189 to potentially improve

absorption.- Consider the

addition of a penetration

enhancer.

Undesirable Tacky or Sticky

Residue

- Interaction between

TEGOSOFT® 189 and other

ingredients like polymers or

humectants.

- Evaluate the compatibility

and synergy of TEGOSOFT®

189 with other formulation

components.- A slight increase

or decrease in TEGOSOFT®

189 concentration may alter

the residue characteristics.

Phase Separation or Instability

- Imbalance in the oil-in-water

or water-in-oil emulsion.-

Incompatibility of

TEGOSOFT® 189 with the

chosen emulsifier system at

the used concentration.

- Re-evaluate the hydrophilic-

lipophilic balance (HLB) of the

emulsifier system.- Adjust the

concentration of TEGOSOFT®

189 and observe the impact on

emulsion stability over time at

various temperatures.

"Drag" or Poor Spreadability

During Application

- Insufficient emollient

concentration.- High levels of

waxes or fatty alcohols.

- Gradually increase the

concentration of TEGOSOFT®

189 to enhance slip and

spreadability.- Re-evaluate the
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ratio of liquid to solid lipids in

the formulation.

Frequently Asked Questions (FAQs)
Q1: What is the typical concentration range for TEGOSOFT® 189 in a skin cream?

A1: The typical use level for TEGOSOFT® 189 in skin care emulsions ranges from 3% to 20%

w/w. The final concentration will depend on the desired sensory profile, the other components

of the formulation, and the product type.

Q2: How does the concentration of TEGOSOFT® 189 influence the sensory feel of a lotion?

A2: The concentration of TEGOSOFT® 189, a light and non-oily emollient, significantly impacts

the sensory characteristics of a lotion.

Low concentrations (3-5%): Can provide a light, silky feel with good spreadability and a non-

greasy after-feel.

Medium concentrations (5-10%): Offer a more pronounced emollience and can help to

reduce the greasy feeling of heavier oils in the formulation.

High concentrations (10-20%): Will impart a more substantive and cushioning feel, which

might be desirable in richer creams or night creams.

Q3: Can TEGOSOFT® 189 be used as the sole emollient in a formulation?

A3: While TEGOSOFT® 189 has an excellent sensory profile, using it as the sole emollient

may not be ideal for all applications. A blend of emollients with different properties (e.g.,

viscosity, polarity, spreadability) often creates a more complex and desirable sensory

experience. Combining TEGOSOFT® 189 with other esters, silicones, or natural oils can help

to fine-tune the final skin feel.

Q4: Is there a correlation between the concentration of TEGOSOFT® 189 and the stability of

an emulsion?
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A4: Yes, the concentration of any oil-phase ingredient, including TEGOSOFT® 189, can affect

emulsion stability. It is crucial to ensure that the emulsifier system is robust enough to handle

the concentration of the lipid phase. Changes in the emollient concentration may require

adjustments to the emulsifier type or concentration to maintain a stable emulsion.

Data Presentation
The following tables present hypothetical data to illustrate the effect of varying TEGOSOFT®

189 concentrations on key sensory attributes. Researchers should generate their own data

using the experimental protocol provided below.

Table 1: Effect of TEGOSOFT® 189 Concentration on Sensory Attributes of an Oil-in-Water

Cream

TEGOSOFT®
189 Conc. (%
w/w)

Spreadability
(1-10)

Absorption (1-
10)

Greasiness (1-
10)

After-feel (1-
10)

3% 8 7 2 8 (Silky)

7% 9 6 3 7 (Smooth)

12% 7 5 5 6 (Cushioned)

18% 6 4 7 5 (Substantive)

(Scale: 1 =

Low/Negative

Attribute, 10 =

High/Positive

Attribute)

Table 2: Influence of TEGOSOFT® 189 on Physical Properties of a Lotion
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TEGOSOFT® 189
Conc. (% w/w)

Viscosity (cP) pH
Stability (at 45°C
for 1 month)

3% 8,000 5.6 Stable

7% 7,500 5.5 Stable

12% 7,000 5.5 Minor creaming

18% 6,500 5.4 Phase separation

Experimental Protocols
Protocol for Descriptive Sensory Analysis of a Skin Cream

This protocol outlines a method for a trained sensory panel to evaluate the sensory properties

of skin creams with varying concentrations of TEGOSOFT® 189.

1. Panelist Selection and Training:

Select 10-12 panelists based on their ability to discriminate and describe sensory differences

in skin creams.

Train panelists on the definitions of sensory attributes (see Table 3) and the use of the rating

scale.

2. Sample Preparation:

Prepare cream formulations with varying concentrations of TEGOSOFT® 189 (e.g., 3%, 7%,

12%, 18%).

Code samples with random three-digit numbers to blind the panelists.

Allow samples to equilibrate to room temperature for 24 hours before evaluation.

3. Evaluation Procedure:

Panelists should wash their hands with a mild, unscented soap and dry them thoroughly 15

minutes before the evaluation.
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A standardized amount of each sample (e.g., 0.5g) is applied to a designated area on the

forearm.

Panelists evaluate the sensory attributes in a sequential manner (pickup, rub-out, and after-

feel).

Panelists rate the intensity of each attribute on a 10-point scale.

A rest period of at least 5 minutes should be taken between samples, and the application

area should be cleansed with a dry tissue.

Table 3: Sensory Attribute Terminology

Attribute Definition Scale Anchors (1 and 10)

Spreadability
The ease with which the

product glides over the skin.

1: Difficult to spread, 10:

Spreads very easily

Absorption

The speed at which the

product disappears into the

skin.

1: Very slow, 10: Very fast

Greasiness
The amount of oily residue

perceived on the skin.
1: Not greasy, 10: Very greasy

After-feel

The tactile sensation

remaining on the skin after

application.

1: Tacky/Sticky, 10:

Silky/Powdery

Mandatory Visualization
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(3%, 7%, 12%, 18%)
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Sensory Attributes
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(Pickup, Rub-out, After-feel)

Rating of Attributes
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with Sensory Profile

Optimization of
TEGOSOFT® 189 Level

Click to download full resolution via product page

Caption: Workflow for Sensory Evaluation of TEGOSOFT® 189 Formulations.
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Sensory Issue Identified

Greasy Feel?

Poor Absorption?

No

Reduce TEGOSOFT® 189
Concentration

Yes

Sticky Residue?

No

Adjust Thickener Level

Yes

Evaluate Ingredient
Compatibility

Yes

Optimized Sensory Feel

No
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Caption: Decision Tree for Troubleshooting Sensory Issues with TEGOSOFT® 189.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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